Cas no 1089276-10-7 (2-Methoxy-D-homophenylalanine)

• Product Name: 2-Methoxy-D-homophenylalanine
• CAS No: 1089276-10-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6629326
• PubChem ID: 72208813
• Update Time: 2025-05-21

2-Methoxy-D-homophenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-D-homophenylalanine
• (2R)-2-amino-4-(2-methoxyphenyl)butanoic acid
• Benzenebutanoic acid, α-amino-2-methoxy-, (αR)-
• (R)-2-amino-4-(2-methoxyphenyl)butanoic acid
• SCHEMBL16147892
• F80068
• 1089276-10-7

• Inchi： 1S/C11H15NO3/c1-15-10-5-3-2-4-8(10)6-7-9(12)11(13)14/h2-5,9H,6-7,12H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： XHMOJLCCRFYKKC-SECBINFHSA-N
• SMILES： C(O)(=O)[C@H](N)CCC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 354.0±37.0 °C(Predicted)
• pka: 2.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methoxy-D-homophenylalanine

2-Methoxy-D-Homophenylalanine: A Comprehensive Overview

2-Methoxy-D-Homophenylalanine, also known by its CAS number 1089276-10-7, is a unique amino acid derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a modified version of the naturally occurring amino acid phenylalanine, with a methoxy group attached at the 2-position of the benzene ring. The presence of this methoxy group introduces distinct chemical and biological properties, making it a valuable compound for various applications.

The structure of 2-Methoxy-D-Homophenylalanine is characterized by its D-configuration, which distinguishes it from its L-form counterpart. This stereochemical difference plays a crucial role in its interactions with biological systems. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving protein kinases. For instance, research published in the Nature Communications journal demonstrated that 2-Methoxy-D-Homophenylalanine can act as a selective inhibitor of certain kinase enzymes, offering promising therapeutic potential in the treatment of cancer and inflammatory diseases.

In terms of synthesis, 2-Methoxy-D-Homophenylalanine is typically derived through multi-step organic reactions involving phenylalanine derivatives. The introduction of the methoxy group is achieved via nucleophilic aromatic substitution or other site-specific modifications. These synthetic methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible. The compound's stability under various conditions has also been extensively studied, ensuring its suitability for both laboratory and industrial applications.

The pharmacokinetic properties of 2-Methoxy-D-Homophenylalanine have been a focal point of recent research. Studies conducted by pharmaceutical companies have shown that this compound exhibits favorable absorption and bioavailability profiles, making it an attractive candidate for drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests potential use in targeted drug delivery systems.

Beyond its pharmacological applications, 2-Methoxy-D-Homophenylalanine has also found utility in the field of nutrition. Its role as a precursor to bioactive molecules has led to its inclusion in functional foods and dietary supplements. Emerging research indicates that this compound may play a role in enhancing cognitive function and improving metabolic health, though further clinical trials are needed to confirm these findings.

In conclusion, 2-Methoxy-D-Homophenylalanine (CAS No: 1089276-10-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising biological activity, positions it as a key player in future advancements in medicine and nutrition. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the scientific community.